![molecular formula C22H23NO4 B2545142 (Z)-2-(4-ethylbenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one CAS No. 896840-90-7](/img/structure/B2545142.png)
(Z)-2-(4-ethylbenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one
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Description
(Z)-2-(4-ethylbenzylidene)-6-hydroxy-7-(morpholinomethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies
- Facile Synthesis of Benzofuran Derivatives : The development of novel synthetic routes for benzofuran derivatives is a significant area of research. A study described an efficient synthesis of methylenedioxy-bearing 2-(benzofuran-2-yl)-quinoline-3-carboxylic acid derivatives, showcasing a versatile approach to benzofuran synthesis using one-pot reactions under ultrasound irradiation conditions (Gao et al., 2011).
Biological Activities
DNA Topoisomerases Inhibition : Benzofuran derivatives have been evaluated for their inhibitory activities against DNA topoisomerases, enzymes crucial for DNA replication and cell cycle progression. Two new benzofurans were found to exhibit significant inhibitory activity, suggesting potential therapeutic applications (Lee et al., 2007).
Vasorelaxant Agents : Benzofuran-morpholinomethyl-pyrazoline hybrids have been synthesized and assessed for their vasodilatation properties, indicating potential applications in cardiovascular therapeutics (Hassan et al., 2014).
Materials Science
- Optical and Electronic Properties : Schiff base compounds derived from benzofuran frameworks have been studied for their nonlinear optical properties, suggesting applications in optical devices and materials science (Abdullmajed et al., 2021).
Antioxidant and Anti-inflammatory Activities
- Anti-inflammatory Activity : New benzofuran derivatives have shown promising anti-inflammatory activity, indicating potential for the development of anti-inflammatory agents (Hu et al., 2011).
Properties
IUPAC Name |
(2Z)-2-[(4-ethylphenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-2-15-3-5-16(6-4-15)13-20-21(25)17-7-8-19(24)18(22(17)27-20)14-23-9-11-26-12-10-23/h3-8,13,24H,2,9-12,14H2,1H3/b20-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVFWKGYPCUXGLE-MOSHPQCFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.